1-(2-fluorobenzoyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
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Description
1-(2-fluorobenzoyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H19FN4O3 and its molecular weight is 346.362. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Properties
1-(2-fluorobenzoyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide belongs to a class of antiproliferative agents known as 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides. These compounds have shown promising results in inhibiting tubulin, which is crucial in cell division, particularly in cancer cells. A study by Krasavin et al. (2014) demonstrated that these compounds increase the number of mitotic cells in leukemia cell lines, indicating their potential as anticancer agents (Krasavin et al., 2014).
Antimicrobial and Anthelmintic Activities
The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, which is structurally related to this compound, has been found to possess moderate antibacterial and anthelmintic activities. This was reported in a study by Sanjeevarayappa et al. (2015), highlighting the potential of such compounds in treating infections and parasitic infestations (Sanjeevarayappa et al., 2015).
Inotropic Evaluation
In the context of cardiovascular research, 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl) piperidine-4-carboxamides, closely related to the compound , have been synthesized and evaluated for their positive inotropic activity. Liu et al. (2009) found that certain derivatives of this compound exhibited significant activity in increasing stroke volume in isolated rabbit-heart preparations, suggesting potential applications in treating heart conditions (Ji-Yong Liu et al., 2009).
CCR5 Antagonists in HIV Treatment
Compounds related to this compound have been identified as CCR5 antagonists, which are crucial in HIV treatment. Imamura et al. (2004) discovered that these compounds can inhibit CCR5-using HIV-1 envelope-mediated membrane fusion, indicating their potential as anti-HIV agents (Imamura et al., 2004).
Properties
IUPAC Name |
1-(2-fluorobenzoyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O3/c1-11-20-15(25-21-11)10-19-16(23)12-6-8-22(9-7-12)17(24)13-4-2-3-5-14(13)18/h2-5,12H,6-10H2,1H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDFVUUDCVASOA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.